Cas no 2639391-38-9 (rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate)

• Product Name: rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate
• CAS No: 2639391-38-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5639701
• PubChem ID: 165902372
• Update Time: 2025-05-21

rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• 2639391-38-9
• rac-ethyl 3-{[(1R,2R)-2-aminocyclopentyl]oxy}propanoate
• EN300-27784126
• rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate

• Inchi： 1S/C10H19NO3/c1-2-13-10(12)6-7-14-9-5-3-4-8(9)11/h8-9H,2-7,11H2,1H3/t8-,9-/m1/s1
• InChI Key： ONYUZJQGIVEBGL-RKDXNWHRSA-N
• SMILES： O(CCC(=O)OCC)[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate

Introduction to rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate (CAS No. 2639391-38-9)

Rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate (CAS No. 2639391-38-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopentyl ring with an amino group and an ester functionality. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The chemical structure of rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate is defined by its chiral centers, which contribute to its enantiomeric purity and biological activity. The presence of the amino group on the cyclopentyl ring and the ester group on the propyl chain provides multiple functional handles for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological properties.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug development. The enantiomers of chiral compounds often exhibit different pharmacological activities, toxicity profiles, and metabolic pathways. Therefore, understanding the stereochemistry of rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate is crucial for optimizing its use in medicinal applications.

Rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate has been explored in various research contexts, including as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are synthetic compounds designed to mimic the structure and function of peptides, often with improved stability and bioavailability. The cyclopentyl ring in rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate can serve as a constrained scaffold that mimics the conformational flexibility of peptide bonds, making it a promising candidate for developing novel peptidomimetics.

In addition to its potential as a peptidomimetic scaffold, rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate has also been investigated for its use in the development of small molecule inhibitors. Small molecule inhibitors are crucial in pharmaceutical research for their ability to modulate specific biological targets with high selectivity and potency. The amino group on the cyclopentyl ring can be functionalized to create derivatives that target specific enzymes or receptors, making it a versatile starting material for drug discovery.

The synthesis of rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate typically involves multi-step processes that ensure high enantiomeric purity. Recent advancements in asymmetric synthesis techniques have enabled more efficient and scalable methods for producing this compound. For example, asymmetric hydrogenation reactions using chiral catalysts have been successfully employed to achieve high enantiomeric excess (ee) values, thereby enhancing the overall yield and purity of the final product.

The biological activity of rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate has been evaluated in several preclinical studies. These studies have demonstrated that this compound exhibits promising pharmacological properties, including anti-inflammatory and neuroprotective effects. For instance, derivatives of this compound have shown potential in modulating inflammatory responses by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. Additionally, preliminary studies have indicated that certain derivatives may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The potential applications of rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate extend beyond traditional medicinal chemistry. This compound has also been explored in materials science for its unique structural properties. The combination of rigidity provided by the cyclopentyl ring and flexibility offered by the ester group makes it suitable for use in polymer synthesis and other advanced materials applications.

In conclusion, rac-ethyl 3-{(1R,2R)-2-aminocyclopentyloxy}propanoate (CAS No. 2639391-38-9) is a versatile chiral compound with significant potential in various scientific and industrial fields. Its unique structural features and functional groups make it an attractive starting material for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize its use in drug development and materials science.